[(3-Chloro-4-fluorophenyl)methyl](1-methoxypropan-2-yl)amine

• CAS No.: 1249109-10-1
• Molecular Formula: C11H15ClFNO
• Molecular Weight: 231.69 g/mol
• IUPAC Name: N-[(3-chloro-4-fluorophenyl)methyl]-1-methoxypropan-2-amine
• InChI: InChI=1S/C11H15ClFNO/c1-8(7-15-2)14-6-9-3-4-11(13)10(12)5-9/h3-5,8,14H,6-7H2,1-2H3
• InChI Key: BPSOBIBNNAOLDN-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)NCC1=CC(=C(C=C1)F)Cl

Description

The compound (3-Chloro-4-fluorophenyl)methylamine (CAS: 1249109-10-1) is a secondary amine with the molecular formula C₁₁H₁₅ClFNO and a molecular weight of 231.69 . Its structure features a 3-chloro-4-fluorophenyl group attached to a methylamine backbone, where the nitrogen is substituted with a 1-methoxypropan-2-yl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

Starting Materials: The synthesis of (3-Chloro-4-fluorophenyl)methylamine typically begins with commercially available starting materials such as 3-chloro-4-fluorobenzyl chloride and 1-methoxypropan-2-amine.

Reaction Steps:

Reaction Conditions: The reactions are typically carried out in anhydrous solvents like dichloromethane or tetrahydrofuran under inert atmosphere conditions to prevent moisture and oxygen from interfering with the reactions.

Industrial Production Methods

In an industrial setting, the synthesis of (3-Chloro-4-fluorophenyl)methylamine may involve continuous flow reactors to enhance reaction efficiency and yield. The use of automated systems ensures precise control over reaction parameters such as temperature, pressure, and reactant concentrations.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, typically involving the amine group. Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reduction reactions can target the aromatic ring or the amine group. Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Substitution: The chlorine and fluorine atoms on the phenyl ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid, potassium permanganate in water.

Reduction: Lithium aluminum hydride in tetrahydrofuran, sodium borohydride in ethanol.

Substitution: Sodium methoxide in methanol, potassium tert-butoxide in dimethyl sulfoxide.

Major Products Formed

Oxidation: Formation of nitroso or nitro derivatives.

Reduction: Formation of amine derivatives or reduced aromatic rings.

Substitution: Formation of substituted phenyl derivatives with various functional groups.

Scientific Research Applications

Chemistry

(3-Chloro-4-fluorophenyl)methylamine is used as an intermediate in the synthesis of more complex organic molecules. Its unique substituents make it a valuable building block in the development of new chemical entities.

Biology

In biological research, this compound is studied for its potential interactions with biological macromolecules such as proteins and nucleic acids. It serves as a probe to understand the binding mechanisms and structural conformations of these macromolecules.

Medicine

The compound is investigated for its potential therapeutic applications. Its structural features suggest it may interact with specific biological targets, making it a candidate for drug development in areas such as oncology and neurology.

Industry

In the industrial sector, (3-Chloro-4-fluorophenyl)methylamine is used in the production of specialty chemicals and materials. Its reactivity and stability make it suitable for various industrial processes.

Mechanism of Action

The mechanism of action of (3-Chloro-4-fluorophenyl)methylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s amine group can form hydrogen bonds with amino acid residues in proteins, while the aromatic ring can participate in π-π interactions. These interactions can modulate the activity of the target proteins, leading to various biological effects.

Comparison with Similar Compounds

Structural Analogs and Key Differences

The following table summarizes structural analogs and their distinguishing features:

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Key Substituents
(3-Chloro-4-fluorophenyl)methylamine	1249109-10-1	C₁₁H₁₅ClFNO	231.69	3-Cl-4-F-phenyl; 1-methoxypropan-2-yl amine substituent
(3-Chloro-4-fluorophenyl)methylamine	381236-43-7	C₈H₉ClFN	173.62	3-Cl-4-F-phenyl; simpler methylamine substituent
1-(3-Fluoro-4-methylphenyl)-2-methylpropan-2-amine	787585-32-4	C₁₁H₁₆FN	181.25	3-F-4-Me-phenyl; bulkier 2-methylpropan-2-yl substituent
1-(3-Fluoro-4-methylphenyl)-3-phenylpropan-1-amine	1179763-12-2	C₁₆H₁₈FN	243.32	3-F-4-Me-phenyl; extended 3-phenylpropyl chain
(5-Bromothiophen-2-yl)methyl(1-methoxypropan-2-yl)amine	1019629-46-9	C₉H₁₄BrNOS	264.18	Bromothiophene ring; 1-methoxypropan-2-yl substituent (heterocyclic analog)

Analysis of Substituent Effects

Aromatic Ring Modifications

• Chloro vs. Fluoro/Methyl Substitution : The target compound’s 3-chloro-4-fluorophenyl group introduces strong electron-withdrawing effects compared to analogs with methyl (e.g., CAS 787585-32-4) or trifluoromethoxy groups (e.g., compounds in ). Chlorine’s higher electronegativity may enhance binding interactions in receptor environments .
• Heterocyclic vs.

Amine Substituent Variations

• 1-Methoxypropan-2-yl vs. Methyl : The target compound’s ether-containing substituent increases hydrophilicity compared to the simpler methyl group in CAS 381236-43-7, which may improve aqueous solubility .
• Bulkier Alkyl Groups : The 2-methylpropan-2-yl group in CAS 787585-32-4 introduces steric hindrance, which could reduce enzymatic degradation but also limit membrane permeability .

Pharmacological Implications

• Halogen Effects : The 3-Cl-4-F substitution pattern is common in CNS-targeting drugs due to enhanced blood-brain barrier penetration .
• Ether Functionality: The methoxy group in the target compound may reduce oxidative metabolism compared to non-ether analogs .

Biological Activity

(3-Chloro-4-fluorophenyl)methylamine is an organic compound with a molecular formula of C₁₁H₁₅ClFNO and a molecular weight of approximately 231.69 g/mol. This compound is notable for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. The presence of halogen substituents (chlorine and fluorine) in the phenyl ring enhances its lipophilicity and receptor binding affinity, making it a candidate for various therapeutic applications.

Chemical Structure and Properties

The structural formula for (3-Chloro-4-fluorophenyl)methylamine is represented as follows:

$$\text{Molecular Formula }C_{11}H_{15}ClFNO$$

Property	Value
Molecular Weight	231.69 g/mol
IUPAC Name	N-[(3-chloro-4-fluorophenyl)methyl]-1-methoxypropan-2-amine
CAS Number	1249109-10-1
SMILES	CC(COC)NCC1=CC(=C(C=C1)Cl)F

The biological activity of (3-Chloro-4-fluorophenyl)methylamine is primarily attributed to its interaction with specific molecular targets, including receptors and enzymes. These interactions can modulate various biological pathways, leading to potential therapeutic effects. The compound's mechanism of action remains an area of active research, with studies focusing on its pharmacodynamics and pharmacokinetics.

Biological Activity

Research indicates that compounds similar to (3-Chloro-4-fluorophenyl)methylamine exhibit a range of biological activities:

• Antitumor Activity : Studies have shown that derivatives of this compound may possess antitumor properties. For example, compounds featuring similar structural motifs have been tested against various cancer cell lines, yielding low micromolar growth inhibition values (GI50). Notably, some derivatives demonstrated significant growth inhibitory activity in human breast and colon cancer cell lines .
• Anti-inflammatory Effects : The presence of halogen atoms in the structure often correlates with enhanced anti-inflammatory activity. Research suggests that these compounds may inhibit pro-inflammatory cytokines, contributing to their therapeutic potential in treating inflammatory diseases .
• CNS Activity : Due to their lipophilic nature, such compounds are being investigated for their effects on the central nervous system (CNS). Preliminary studies indicate potential analgesic effects, making them candidates for pain management therapies .

Case Studies

Case Study 1: Antitumor Efficacy
A study evaluated the antiproliferative effects of various compounds similar to (3-Chloro-4-fluorophenyl)methylamine on the SJSA-1 cancer cell line. Compounds were tested for their IC50 values, revealing several candidates with potent antitumor activity:

Compound ID	IC50 (μM)	Observed Effects
32	0.22	Strong antiproliferative activity
33	0.15	Induced apoptosis in cancer cells
38	0.24	Modulated p53 activation

These results highlight the potential of these compounds as effective cancer therapeutics .

Case Study 2: Anti-inflammatory Activity
Another study focused on the anti-inflammatory properties of related compounds, demonstrating that they could significantly reduce levels of TNF-alpha and IL-6 in vitro. This suggests a promising avenue for developing treatments for chronic inflammatory conditions .